methyl 4-methyl-3-[(4-methylbenzoyl)amino]benzoate

• IUPAC Name: methyl 4-methyl-3-[(4-methylbenzoyl)amino]benzoate
• InChI: InChI=1S/C17H17NO3/c1-11-4-7-13(8-5-11)16(19)18-15-10-14(17(20)21-3)9-6-12(15)2/h4-10H,1-3H3,(H,18,19)
• InChI Key: ZPXLRWOPKUTQBQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC2=C(C=CC(=C2)C(=O)OC)C
• Molecular Formula: C17H17NO3
• Molecular Weight: 283.32 g/mol

Description

Methyl 4-methyl-3-[(4-methylbenzoyl)amino]benzoate, also known as MMBA, is a synthetic compound that belongs to the class of benzamides. It is commonly used as a research tool in the field of medicinal chemistry due to its unique pharmacological properties.

Mechanism of Action

The mechanism of action of methyl 4-methyl-3-[(4-methylbenzoyl)amino]benzoate is not fully understood. However, it is believed to act by inhibiting the activity of various enzymes and signaling pathways. methyl 4-methyl-3-[(4-methylbenzoyl)amino]benzoate has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. It also inhibits the activity of the NF-κB signaling pathway, which is involved in the regulation of inflammation and immune response.
Biochemical and Physiological Effects
methyl 4-methyl-3-[(4-methylbenzoyl)amino]benzoate has been shown to have various biochemical and physiological effects. It has been found to induce apoptosis (programmed cell death) in cancer cells. methyl 4-methyl-3-[(4-methylbenzoyl)amino]benzoate also inhibits the migration and invasion of cancer cells. It has been shown to reduce the production of reactive oxygen species (ROS) in cells, which can cause oxidative damage to cellular components. methyl 4-methyl-3-[(4-methylbenzoyl)amino]benzoate has been found to increase the levels of glutathione, a potent antioxidant, in cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using methyl 4-methyl-3-[(4-methylbenzoyl)amino]benzoate in lab experiments is its unique pharmacological properties. It has been shown to possess antitumor, anti-inflammatory, and analgesic properties, which make it a useful tool in the study of these diseases. However, one of the limitations of using methyl 4-methyl-3-[(4-methylbenzoyl)amino]benzoate is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of methyl 4-methyl-3-[(4-methylbenzoyl)amino]benzoate. One area of research is the development of more efficient synthesis methods for methyl 4-methyl-3-[(4-methylbenzoyl)amino]benzoate. Another area of research is the exploration of its potential therapeutic applications in other diseases, such as neurodegenerative diseases and cardiovascular diseases. Additionally, further studies are needed to fully understand the mechanism of action of methyl 4-methyl-3-[(4-methylbenzoyl)amino]benzoate and its effects on cellular signaling pathways.

Synthesis Methods

Methyl 4-methyl-3-[(4-methylbenzoyl)amino]benzoate can be synthesized through a multistep process that involves the reaction of 4-methylbenzoic acid with thionyl chloride to form 4-methylbenzoyl chloride. This intermediate is then reacted with 3-amino-4-methylbenzoic acid to form the desired product, methyl 4-methyl-3-[(4-methylbenzoyl)amino]benzoate. The overall yield of this synthesis method is approximately 30%.

Scientific Research Applications

Methyl 4-methyl-3-[(4-methylbenzoyl)amino]benzoate has been extensively studied for its potential therapeutic applications. It has been shown to possess antitumor, anti-inflammatory, and analgesic properties. methyl 4-methyl-3-[(4-methylbenzoyl)amino]benzoate has been found to inhibit the growth of various cancer cell lines, including breast, prostate, and lung cancer cells. It also exhibits anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. methyl 4-methyl-3-[(4-methylbenzoyl)amino]benzoate has been shown to have analgesic effects in animal models of pain.